Cas no 693794-98-8 (Tris(2-phenylpyridine)iridium(III))

Tris(2-phenylpyridine)iridium(III), commonly abbreviated as Ir(ppy)₃, is a highly efficient phosphorescent organometallic compound. It is widely utilized as an emitter in organic light-emitting diodes (OLEDs) due to its exceptional photoluminescence quantum yield and thermal stability. The compound exhibits strong green emission with a narrow spectral bandwidth, making it ideal for high-color-purity applications. Its robust triplet-state properties enable efficient electroluminescence, even at room temperature. Ir(ppy)₃ is also valued for its compatibility with various host materials and its long operational lifetime in optoelectronic devices. These characteristics make it a preferred choice for advanced display and lighting technologies.
Tris(2-phenylpyridine)iridium(III) structure
693794-98-8 structure
Product Name:Tris(2-phenylpyridine)iridium(III)
CAS No:693794-98-8
MF:C33H27IrN3
MW:657.804582834244
CID:92990
PubChem ID:45358635
Update Time:2025-06-07

Tris(2-phenylpyridine)iridium(III) Chemical and Physical Properties

Names and Identifiers

    • Tris(2-phenylpyridine)iridium(III)
    • iridium,2-phenylpyridine
    • CTK8E6927
    • fac-Ir(2-phenylpyridyl)3
    • fac-Ir(ppy)3
    • tris(2-phenylpyridinato-C2,N)iridium(III)
    • tris(2-phenylpyridine)iridium
    • tris-fac-Ir(ppy)3
    • Ir(ppy)3
    • F16648
    • Tris(2-phenylpyridinato)iridium(III);fac-Tris(2-phenylpyridine)iridium
    • iridium;2-phenylpyridine
    • 94928-86-6
    • fac-Tris(2-phenylpyridine)iridium(III)
    • MFCD12022527
    • AKOS015901475
    • 693794-98-8
    • Iridium, tris[2-(2-pyridinyl-kN)phenyl-kC]-, (OC-6-22)-
    • A847595
    • Inchi: 1S/3C11H9N.Ir/c3*1-2-6-10(7-3-1)11-8-4-5-9-12-11;/h3*1-9H;
    • InChI Key: UEEXRMUCXBPYOV-UHFFFAOYSA-N
    • SMILES: [Ir].N1C=CC=CC=1C1C=CC=CC=1.N1C=CC=CC=1C1C=CC=CC=1.N1C=CC=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 658.18300
  • Monoisotopic Mass: 658.18342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -3
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Color/Form: powder
  • Melting Point: 326-328°C
  • PSA: 38.67000
  • LogP: 8.24580
  • Solubility: Not determined

Tris(2-phenylpyridine)iridium(III) Pricemore >>

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